Chlorine dioxide

• CAS No.: 10049-04-4
• Product Name: Chlorine dioxide
• Molecular Formula: ClO2
• Molecular Weight: 67.45 g/mol
• Standard InChI: InChI=1S/ClO2/c2-1-3
• Standard InChIKey: OSVXSBDYLRYLIG-UHFFFAOYSA-N
• SMILES: O=Cl=O
• Canonical SMILES: O=Cl=O
• Boiling Point: 52 °F at 760 mm Hg (NIOSH, 2016); 11 °C; 52°F
• Colorform: Yellowish-brown gas; Yellow to reddish-yellow gas at room temperature; Solid chlorine dioxide is a yellowish-red crystalline mass; liquid is reddish-brown; Yellow to red gas or a red-brown liquid (below 52 degrees F) ...; Greenish yellow gas ... liquid has a deep red color; Gas at room temperature
• Density: 1.6 (Liquid at 32° F) (NIOSH, 2016); 1.77 g/cu cm; Relative density (water = 1): 1.6 (liquid, 0 °C); 1.6 (Liquid at 32°F); 2.33(relative gas density)
• Flash Point: NA (Gas) ? (Liquid)
• Melting Point: -74 °F (NIOSH, 2016); -59 °C; -59°C; -74°F
• Physical Description: Chlorine dioxide hydrate, frozen is an orange colored solid, appearing as a block of ice, with a faint odor of chlorine. It may only be shipped in the frozen state and then only by private or contract motor carrier. The melting point of the hydrate is around 30°F. If it should thaw and further warm up, chlorine dioxide gas is given off. The gas is toxic by inhalation. The gas and liquid are violently decomposed by organic materials. The gas will decompose explosively at temperatures below the boiling point of water. It is used to bleach wood pulp, fats and oils; in processing flour, and for water purification. Chlorine dioxide is a yellow to reddish gas or a red-brown liquid below 52 deg. F. with an unpleasant odor similar to chlorine.; GasVapor; Liquid; Liquid; RED-YELLOW GAS WITH PUNGENT ODOUR.; Yellow to red gas or a red-brown liquid (below 52°F) with an unpleasant odor similar to chlorine and nitric acid.
• Description: Chlorine dioxide hydrate, frozen is an orange colored solid, appearing as a block of ice, with a faint odor of chlorine. It may only be shipped in the frozen state and then only by private or contract motor carrier. The melting point of the hydrate is around 30°F. If it should thaw and further warm up, chlorine dioxide gas is given off. The gas is toxic by inhalation. The gas and liquid are violently decomposed by organic materials. The gas will decompose explosively at temperatures below the boiling point of water. It is used to bleach wood pulp, fats and oils; in processing flour, and for water purification. Chlorine dioxide is a yellow to reddish gas or a red-brown liquid below 52 deg. F. with an unpleasant odor similar to chlorine.; Chlorine dioxide is a yellow to reddish-yellow manufactured gas. It does not occur naturally in the environment. When added to water, chlorine dioxide forms chlorite ion, which is also a very reactive chemical. Chlorine dioxide is used as a bleaching agent at paper manufacturing plants, and in public water treatment facilities to make water safe to drink. In 2001, chlorine dioxide and chlorite were used to decontaminate a number of public buildings following the release of anthrax spores in the United States.; Chlorine Dioxide has been used in trials studying the treatment of Halitosis.
• Shelf Life: Unstable in light; stable in dark if pure, but chlorides catalyze its decomposition even in the dark.; Solutions in pure water can be maintained for months in closed containers.; Concentrated chlorine dioxide vapor is potentially explosive, and attempts to compress and store this gas, either alone or in combination with other gases, have been commercially unsuccessful. Because of this, chlorine dioxide, like ozone, must be manufactured at the point of use. Chlorine dioxide in water does not hydrolyze to any appreciable extent. Neutral or acidic dilute aqueous solutions are quite stable if kept cool, well sealed and protected from sunlight.
• Solubility: 0.3 % at 77° F (NIOSH, 2016); In water, 3.01 g/L at 25 °C and 34.5 mm Hg; 2000 cc (gas) in 100 cc cold water; In water, 1.823X10-2 at 298.15 K; Soluble in water; Soluble in alkaline and sulfuric acid solutions; Solubility in water, g/100ml at 20 °C: 0.8; (77°F): 0.3%
• Synonyms: Alcide; Aseptrol; chlorine dioxide; chlorine dioxide, 17O-labeled; chlorine dioxide, 35Cl,1-(18)O-labeled; chlorine dioxide, 35Cl-labeled; chlorine dioxide, 37Cl,1-(18)O-labeled; chlorine dioxide, 37Cl-labeled; chlorine dioxide, monohydrate; DioxiClear; MicroClear; RenNew-D; Tristel
• Vapor Density: 2.3 (Air = 1); Relative vapor density (air = 1): 2.3; 2.33
• Vapor Pressure: greater than 1 atm (NIOSH, 2016); 101 kPa at 20 °C /758 mm Hg at 20 °C/; Vapor pressure, kPa at 20 °C: 101; >1 atm
• PubChem Compound: 24870
• Last Modified: Nov 11 2021